3-Fluoro-5-(4-fluoro-3-methoxyphenyl)phenol, 95%

• IUPAC Name: 3-fluoro-5-(4-fluoro-3-methoxyphenyl)phenol
• InChI: InChI=1S/C13H10F2O2/c1-17-13-6-8(2-3-12(13)15)9-4-10(14)7-11(16)5-9/h2-7,16H,1H3
• InChI Key: BUXWVCZLQLPPRZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=CC(=C2)F)O)F
• Molecular Formula: C13H10F2O2
• DSSTOX Substance ID: DTXSID90684297
• Molecular Weight: 236.21 g/mol
• CAS RN: 1261895-51-5

Description

3-Fluoro-5-(4-fluoro-3-methoxyphenyl)phenol, also known as 4-Fluoro-3-methoxy-5-phenylphenol, is a synthetic organic compound with a molecular formula of C8H7FO2. It is a white crystalline solid with a melting point of 111-112 °C. It is used in a variety of applications, including organic synthesis, pharmaceuticals, and materials science.

Scientific Research Applications

3-Fluoro-5-(4-fluoro-3-methoxyphenyl)phenol has a wide range of applications in scientific research. It has been used as a substrate for the synthesis of novel fluorinated compounds, as a starting material for the synthesis of pharmaceuticals, and as a reagent for the synthesis of polymers and other materials. It has also been used in the synthesis of novel fluorinated polymers, and as a catalyst for the synthesis of polymers and other materials.

Mechanism of Action

The mechanism of action of 3-Fluoro-5-(4-fluoro-3-methoxyphenyl)phenol is not well understood. However, it has been suggested that the compound acts as a Lewis acid, forming a complex with a Lewis base, such as an amine or a carboxylic acid, to form a stable intermediate. This intermediate can then react with other compounds to form a variety of products.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Fluoro-5-(4-fluoro-3-methoxyphenyl)phenol are not well understood. However, it has been suggested that the compound may act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It has also been suggested that the compound may act as an antioxidant, and may have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Fluoro-5-(4-fluoro-3-methoxyphenyl)phenol in laboratory experiments include its availability, low cost, and its stability under a wide range of conditions. It is also non-toxic and non-irritating, making it safe to handle and use in the laboratory. However, its reactivity may be limited in some reactions, and it may not be suitable for use in some applications.

Future Directions

The potential future directions for research into 3-Fluoro-5-(4-fluoro-3-methoxyphenyl)phenol include further investigation into its biochemical and physiological effects, its potential as an inhibitor of enzymes, and its potential as an antioxidant and anti-inflammatory agent. Additionally, further research could be conducted into its potential use as a catalyst in the synthesis of polymers and other materials, and its potential use in the synthesis of novel fluorinated compounds.

Synthesis Methods

The synthesis of 3-Fluoro-5-(4-fluoro-3-methoxyphenyl)phenol can be achieved by two different methods. The first is the direct fluorination of 4-methoxy-5-phenylphenol, which involves the reaction of 4-methoxy-5-phenylphenol with fluorine gas in the presence of a catalyst. The second method is the reaction of 4-methoxy-5-phenylphenol with a perfluoroalkyl iodide, such as perfluorobutyl iodide, in the presence of a base.